((4-(2-Chlorophenoxy)phenyl)sulfonyl)phenylalanine
Overview
Description
((4-(2-Chlorophenoxy)phenyl)sulfonyl)phenylalanine is a chemical compound with the molecular formula C21H18ClNO5S . It has a molecular weight of 431.889 Da and is also known as N-{[4-(2-Chlorophenoxy)phenyl]sulfonyl}phenylalanine .
Molecular Structure Analysis
The InChI code for ((4-(2-Chlorophenoxy)phenyl)sulfonyl)phenylalanine is 1S/C21H18ClNO5S/c20-17-3-1-2-4-18 (17)26-15-9-11-16 (12-10-15)27 (24,25)21-14-7-5-13 (6-8-14)19 (22)23/h1-12,21H, (H,22,23) . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
((4-(2-Chlorophenoxy)phenyl)sulfonyl)phenylalanine is a solid at room temperature . It has a melting point of 224-226 C . The compound’s LogP value, which measures its lipophilicity, is 5.57820 .
Scientific Research Applications
Synthetic Chemistry Applications
The synthesis and incorporation of sulfur-containing aromatic amino acids for peptide synthesis demonstrate the utility of phenylalanine derivatives in modifying peptides to study structure-activity relationships (Escher, Bernier, & Parent, 1983). Similarly, the creation of amino acid sulfonamide derivatives highlights the potential for developing novel compounds with specific biochemical properties (Riabchenko et al., 2020).
Enzymology and Biochemical Applications
The role of phenylalanine 4-monooxygenase in xenobiotic biotransformation, highlighting the enzyme's importance in drug metabolism, suggests that derivatives of phenylalanine could be used to study enzyme kinetics and mechanisms (Steventon & Mitchell, 2009). Additionally, the synthesis of novel enzyme inhibitors based on phenylalanine derivatives for targeting specific enzymatic pathways further illustrates the compound's utility in biochemical research (Danish et al., 2021).
Material Science and Engineering Applications
The molecular engineering of self-assembling diphenylalanine analogues for the formation of distinctive microstructures demonstrates the application of phenylalanine derivatives in nanotechnology and materials science. These structures have implications for energy storage, biosensing, and drug delivery applications (Pellach et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-[[4-(2-chlorophenoxy)phenyl]sulfonylamino]-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO5S/c22-18-8-4-5-9-20(18)28-16-10-12-17(13-11-16)29(26,27)23-19(21(24)25)14-15-6-2-1-3-7-15/h1-13,19,23H,14H2,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODODBPHOBJENGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((4-(2-Chlorophenoxy)phenyl)sulfonyl)phenylalanine | |
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